Cas no 178036-40-3 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-amino-8-oxo-, (6R,7R)-rel-)

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-amino-8-oxo-, (6R,7R)-rel- structure

178036-40-3 structure

Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-amino-8-oxo-, (6R,7R)-rel-

CAS No:178036-40-3

Molecular Formula:C₁₀H₁₂N₂O₅S

Molecular Weight:272.277681350708

CID:5688768

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5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-amino-8-oxo-, (6R,7R)-rel- Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-amino-8-oxo-, (6R,7R)-rel-
- InChIKey： HSHGZXNAXBPPDL-HZGVNTEJSA-N
- Inchi： 1S/C10H12N2O5S/c1-4(13)17-2-5-3-18-9-6(11)8(14)12(9)7(5)10(15)16/h6,9H,2-3,11H2,1H3,(H,15,16)/t6-,9-/m1/s1
- SMILES： N12[C@@]([H])([C@H](N)C1=O)SCC(COC(C)=O)=C2C(O)=O

Experimental Properties

Boiling Point: 560.6±50.0 °C(Predicted)
pka: 2.59±0.50(Predicted)
Density: 1.60±0.1 g/cm3(Predicted)

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